1-(1-ethyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine
CAS No.:
Cat. No.: VC16414303
Molecular Formula: C11H16ClN3O
Molecular Weight: 241.72 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C11H16ClN3O |
|---|---|
| Molecular Weight | 241.72 g/mol |
| IUPAC Name | 1-(2-ethylpyrazol-3-yl)-N-(furan-2-ylmethyl)methanamine;hydrochloride |
| Standard InChI | InChI=1S/C11H15N3O.ClH/c1-2-14-10(5-6-13-14)8-12-9-11-4-3-7-15-11;/h3-7,12H,2,8-9H2,1H3;1H |
| Standard InChI Key | RBULPBYNMOHBIB-UHFFFAOYSA-N |
| Canonical SMILES | CCN1C(=CC=N1)CNCC2=CC=CO2.Cl |
Introduction
1-(1-ethyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine is a complex organic compound that has garnered significant attention in the scientific community, particularly in the field of medicinal chemistry. This compound features a unique structural combination of a pyrazole ring and a furan moiety, which are both heterocyclic systems known for their diverse biological activities.
Synthesis
The synthesis of 1-(1-ethyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine involves multiple chemical reactions. Typically, these reactions include the formation of the pyrazole ring through the use of hydrazine and various diketones, followed by alkylation and coupling with furan derivatives. The synthesis process requires careful control of reaction conditions such as temperature and pH to optimize yield and purity.
Comparison with Similar Compounds
Pyrazole derivatives have been shown to possess diverse biological activities, including anticancer properties . For example, some pyrazole compounds have been found to be cytotoxic to human cell lines and have been approved for cancer treatment. The presence of a furan moiety in 1-(1-ethyl-1H-pyrazol-5-yl)-N-(2-furylmethyl)methanamine may confer distinct biological activities compared to other pyrazole derivatives.
| Compound Name | Molecular Formula | Unique Features |
|---|---|---|
| 1-Ethyl-3-methyl-1H-pyrazole | C₄H₈N₂ | Contains a methyl group instead of furylmethyl |
| (1-Ethyl-5-methyl-1H-pyrazol-4-yl)(phenyl)methanone | C₁₂H₁₄N₂O | Features a phenyl group, enhancing aromaticity |
| (1-Ethyl-5-fluoro-1H-pyrazol-4-yl)methanol | C₆H₉FN₂O | Incorporates fluorine, altering electronic properties |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume